Chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes: synthesis, structure, and catalytic activity towards C–H activation†

RSC Advances Pub Date: 2015-12-11 DOI: 10.1039/C5RA21183B

Abstract

The synthesis of novel chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes (NHCs) via direct metallation of the precursor imidazolium salts is presented. The structure has been characterized unambiguously by X-ray single crystal analysis. Catalytic activity investigation showed that the complexes catalyse the direct C–H bond arylation of (benzo)oxazoles efficiently when using tBuOLi as base and DMF as solvent.

Graphical abstract: Chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes: synthesis, structure, and catalytic activity towards C–H activation
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